[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• IUPAC Name: [3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• InChI: InChI=1S/C12H11ClF2O2S/c13-18(16,17)7-11-4-12(5-11,6-11)8-1-2-9(14)10(15)3-8/h1-3H,4-7H2
• InChI Key: UWEIUFYYCASNEY-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=CC(=C(C=C3)F)F)CS(=O)(=O)Cl
• Molecular Formula: C12H11ClF2O2S
• Molecular Weight: 292.73 g/mol

Description

“[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride” is a chemical compound that is part of a new generation of difluoro-substituted bicyclo[1.1.1]pentanes. These compounds are considered saturated bioisosteres of the benzene ring and are being explored for potential use in drug discovery projects.

Synthesis Analysis

The synthesis of these difluoro-substituted bicyclo[1.1.1]pentanes involves the addition of difluorocarbene to electron-rich bicyclo[1.1.0]butanes using a CF3TMS/NaI system. This key step allows for the creation of these novel compounds.

Molecular Structure Analysis

The molecular structure of this compound is derived from the bicyclo[1.1.1]pentane skeleton, with the addition of a 3,4-difluorophenyl group and a methanesulfonyl chloride group. The exact molecular formula is not specified in the sources, but a similar compound, “[3-(3,4-Difluorophenyl)bicyclo[1.1.1]pent-1-yl]{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}acetic acid”, has a molecular formula of C28H23F2NO4.

Chemical Reactions Analysis

The key chemical reaction in the synthesis of these compounds is the addition of difluorocarbene to electron-rich bicyclo[1.1.0]butanes. This reaction allows for the creation of the difluoro-bicyclo[1.1.1]pentane structure.

Future Directions

The difluoro-substituted bicyclo[1.1.1]pentanes, including “[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride”, are being explored for potential use in drug discovery projects. They represent a new generation of saturated bioisosteres of the benzene ring, and there is interest in their potential to create patent-free molecules with improved biological activity and physico-chemical profile. Future research will likely focus on further exploring their synthesis, properties, and potential applications.